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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-Bromo-5-chloro-2-methoxypyridine. While experimental data for this

specific compound is limited in publicly accessible literature, this document compiles available

information and provides logical extrapolations based on the chemistry of analogous

substituted pyridines. This guide is intended to serve as a valuable resource for researchers

and professionals engaged in drug discovery and development, offering insights into its

potential applications and handling.

Chemical Properties and Data
4-Bromo-5-chloro-2-methoxypyridine is a halogenated and methoxy-substituted pyridine

derivative. Its structure suggests its utility as a versatile intermediate in organic synthesis,

particularly in the construction of more complex molecules for pharmaceutical and

agrochemical applications.[1]
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Table 1: Physicochemical Properties of 4-Bromo-5-chloro-2-methoxypyridine

Property Value Source

CAS Number 1020253-15-9 [2]

Molecular Formula C₆H₅BrClNO [2]

Molecular Weight 222.47 g/mol [3]

Physical Form Solid [4]

Storage Temperature
2-8°C, Inert atmosphere, Keep

in dark place
[4]

Note: Specific experimental data for melting point, boiling point, and solubility are not readily

available in the reviewed literature. Researchers should determine these properties

experimentally.

Synthesis and Experimental Protocols
A definitive, published experimental protocol for the synthesis of 4-Bromo-5-chloro-2-
methoxypyridine was not found in the available literature. However, a plausible synthetic route

can be extrapolated from the synthesis of structurally similar compounds. The synthesis would

likely involve a multi-step process starting from a suitable pyridine precursor, followed by

sequential halogenation and methoxylation reactions.

For instance, the synthesis of the related compound, 5-Bromo-2-chloro-4-methoxypyridine,

involves the bromination of 2-Chloro-4-methoxypyridine using N-bromosuccinimide in

concentrated sulfuric acid.[5] A similar strategy could potentially be adapted for the synthesis of

the target compound.

Illustrative Synthetic Workflow (Hypothetical):
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Caption: Hypothetical synthetic workflow for 4-Bromo-5-chloro-2-methoxypyridine.

Reactivity and Potential Applications
The chemical reactivity of 4-Bromo-5-chloro-2-methoxypyridine is dictated by the electronic

nature of the pyridine ring and its substituents. The electron-withdrawing nature of the nitrogen

atom and the halogen substituents makes the pyridine ring susceptible to nucleophilic attack.

The presence of two different halogens (bromine and chlorine) offers opportunities for selective

functionalization.

Nucleophilic Aromatic Substitution (SNAr)
The pyridine ring is activated towards nucleophilic aromatic substitution. The positions ortho

and para to the ring nitrogen are particularly activated. In 4-Bromo-5-chloro-2-
methoxypyridine, the chlorine atom at the 2-position is expected to be more susceptible to
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nucleophilic displacement than the bromine atom at the 4-position, which is meta to the

nitrogen.

Palladium-Catalyzed Cross-Coupling Reactions
The bromo and chloro substituents provide handles for various palladium-catalyzed cross-

coupling reactions, such as Suzuki, Stille, Heck, and Buchwald-Hartwig amination. These

reactions are powerful tools for the formation of new carbon-carbon and carbon-heteroatom

bonds, allowing for the introduction of a wide range of functional groups. Generally, the carbon-

bromine bond is more reactive than the carbon-chlorine bond in such transformations, which

could allow for selective reactions at the 4-position.

Logical Relationship of Reactivity:

4-Bromo-5-chloro-2-methoxypyridine
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Caption: Reactivity and potential applications of the target compound.
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Spectroscopic Analysis
Specific spectroscopic data (NMR, IR, MS) for 4-Bromo-5-chloro-2-methoxypyridine is not

available in the public domain. However, predicted spectral characteristics can be inferred from

the analysis of similar structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Observations

¹H NMR

Two singlets in the aromatic region

corresponding to the two pyridine protons. A

singlet for the methoxy group protons.

¹³C NMR

Six distinct signals corresponding to the six

carbon atoms of the molecule. The chemical

shifts will be influenced by the attached

substituents (Br, Cl, OMe, and the ring N).

Mass Spec.

A molecular ion peak corresponding to the

molecular weight (222.47 g/mol ). The isotopic

pattern will be characteristic of a molecule

containing one bromine and one chlorine atom.

IR Spec.

Characteristic peaks for C-H stretching

(aromatic and methyl), C=N and C=C stretching

of the pyridine ring, and C-O stretching of the

methoxy group.

Experimental Workflow for Spectroscopic Analysis:
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Caption: General workflow for the spectroscopic analysis of the compound.

Biological Activity
While no specific biological activity data for 4-Bromo-5-chloro-2-methoxypyridine has been

reported, pyridine and its derivatives are known to exhibit a wide range of biological activities.

[6] Many clinically used drugs contain a pyridine scaffold.[6] The unique substitution pattern of

4-Bromo-5-chloro-2-methoxypyridine makes it an interesting candidate for screening in

various biological assays to explore its potential as a lead compound in drug discovery.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Bromo-5-chloro-2-methoxypyridine is not readily

available. However, based on the data for similar compounds such as 4-Bromo-2-chloro-5-

methylpyridine, it should be handled with care.[7][8] It is likely to be toxic if swallowed, in

contact with skin, or if inhaled, and may cause skin and eye irritation.[7][8] Standard laboratory

safety precautions should be followed, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. The compound should be handled in a

well-ventilated area or a fume hood.[7]

Conclusion
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4-Bromo-5-chloro-2-methoxypyridine is a chemical compound with significant potential as a

building block in the synthesis of novel pharmaceutical and agrochemical agents. While

detailed experimental data is currently scarce in the public domain, this guide provides a

foundational understanding of its chemical properties, potential synthetic routes, and expected

reactivity based on the principles of organic chemistry and data from analogous compounds.

Further experimental investigation is necessary to fully characterize this compound and explore

its applications. Researchers are encouraged to perform their own analyses to determine its

specific properties and to exercise caution during its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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